6-((4-(2,5-dimethylphenyl)-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(2,5-dimethylphenyl)-5-[(3-fluorophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C22H20FN5O2S/c1-13-6-7-14(2)18(8-13)28-19(10-17-11-20(29)25-21(30)24-17)26-27-22(28)31-12-15-4-3-5-16(23)9-15/h3-9,11H,10,12H2,1-2H3,(H2,24,25,29,30)
• InChI Key: GQNGTZNRZOORBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC3=CC(=CC=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H20FN5O2S
• Molecular Weight: 437.5 g/mol

Description

6-((4-(2,5-dimethylphenyl)-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H20FN5O2S and its molecular weight is 437.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

A novel analogue of MKC442 was synthesized, showing potent and selective in vitro activity against wild-type HIV-1 and resistant mutants. This compound demonstrated microbicidal activity in long-term assays, highlighting its potential in antiviral therapy (Loksha et al., 2014).

Anticonvulsant and Antidepressant Properties

Research on pyrido[2,3-d]pyrimidine derivatives, including similar compounds, has revealed significant anticonvulsant and antidepressant activities. These findings suggest potential applications in the treatment of neurological disorders (Zhang et al., 2016).

Antitumor Activity

The synthesis of a related compound, 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, has been described, showing significant antitumor activity against mammalian carcinomas. This research opens avenues for cancer treatment using derivatives of the mentioned compound (Grivsky et al., 1980).

Anti-HIV-1 Activity

A study synthesized new derivatives of pyrimidin-4(3H)-one, demonstrating clear virus-inhibiting properties against human immunodeficiency virus type 1 in vitro. These findings emphasize the compound's potential in HIV-1 treatment strategies (Novikov et al., 2004).

Catalyzed Synthesis of Pyridine-Pyrimidines

An efficient synthesis method for pyridine-pyrimidines using triazine diphosphonium hydrogen sulfate ionic liquid supported on functionalized nanosilica was reported. This novel approach underlines the compound's versatility in chemical synthesis (Rahmani et al., 2018).

Synthetic Utility of Heteroaromatic Azido Compounds

Research has explored the preparation of various heterocyclic compounds, demonstrating the synthetic utility of azido compounds in creating complex molecular structures, which could have diverse applications in medicinal chemistry (Westerlund, 1980).